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These application notes provide detailed protocols and supporting data for the successful
immunoprecipitation (IP) of the SH2-containing inositol 5-phosphatase 2 (SHIP2). SHIP2 is a
critical negative regulator of the phosphoinositide 3-kinase (PI3K)/AKT signaling pathway and
is implicated in various cellular processes and diseases, including cancer and metabolic
disorders.[1][2] The following sections detail validated monoclonal antibodies, step-by-step
experimental procedures, and expected outcomes for the specific isolation of SHIP2 from cell
lysates.

Introduction to SHIP2 and its Role in Cellular
Signaling

SHIP2, encoded by the INPPL1 gene, is a 145 kDa protein that plays a crucial role in signal
transduction.[2][3] Its primary function is the dephosphorylation of phosphatidylinositol-3,4,5-
trisphosphate (PIP3) to phosphatidylinositol-3,4-bisphosphate (P1(3,4)P2), thereby acting as a
key negative regulator of the PISK/AKT signaling pathway.[2] Dysregulation of SHIP2 has been
linked to various diseases, making it a significant target for research and drug development.
SHIP2 is known to interact with a variety of proteins, including receptor tyrosine kinases (RTKSs)
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like the epidermal growth factor receptor (EGFR), adaptor proteins, and cytoskeletal

components, influencing cell proliferation, migration, and survival.[2][4]

Recommended Monoclonal Antibodies for SHIP2
Immunoprecipitation

The selection of a highly specific and validated antibody is critical for successful

immunoprecipitation. The following tables summarize commercially available monoclonal

antibodies that have been validated for IP applications.

Table 1: Validated Monoclonal Antibodies for SHIP2 Immunoprecipitation
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SHIP2 is a key player in the PI3K/AKT signaling cascade. Upon activation of receptor tyrosine
kinases (RTKs) by growth factors like EGF, PI3K is recruited to the plasma membrane and
phosphorylates PIP2 to generate PIP3. PIP3 acts as a second messenger, recruiting and
activating downstream effectors such as AKT. SHIP2 counteracts this process by
dephosphorylating PIP3, thus attenuating the signal.
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Caption: The SHIP2 signaling pathway, illustrating its role in the negative regulation of the
PISK/AKT cascade.

Experimental Workflow for SHIP2
Immunoprecipitation

The following diagram outlines the key steps involved in the immunoprecipitation of SHIP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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